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Abstract

Terrecyclic acid, a sesquiterpenoid natural product, has garnered significant interest within the
scientific community owing to its notable antibiotic and anticancer properties. First isolated from
the filamentous fungus Aspergillus terreus in 1982, its unique chemical architecture and
biological activity have prompted extensive research into its origins, biosynthetic pathway, and
mechanism of action. This technical guide provides an in-depth exploration of the discovery,
biosynthesis, and key experimental methodologies related to Terrecyclic Acid. It is designed
to serve as a comprehensive resource for researchers in natural product chemistry, drug
discovery, and molecular biology, offering detailed protocols, quantitative data, and visual
representations of the underlying biochemical pathways.

Discovery and Producing Organism

Terrecyclic acid was first identified as a novel antibiotic produced by the soil-dwelling fungus
Aspergillus terreus strain No. 14.[1] The producing organism was classified based on its
morphological characteristics.[1] This discovery laid the groundwork for subsequent
investigations into its chemical structure and biological functions.

Physicochemical and Spectroscopic Data
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The molecular formula of Terrecyclic acid A is C15H2003, with a molecular weight of 248.32
g/mol .[2] Its structure was elucidated through extensive spectroscopic analysis, including
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[3]

Table 1: Physicochemical Properties of Terrecyclic Acid A

Property Value Reference
Molecular Formula C15H2003 [2]
Molecular Weight 248.32 g/mol [2]
Appearance Colorless prisms [1]
Melting Point 178-180 °C [1]

Table 2: 1H NMR Spectroscopic Data for Terrecyclic Acid A (in CDCI3)

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b016020?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Terrecyclic-acid
https://pubmed.ncbi.nlm.nih.gov/7174532/
https://www.benchchem.com/product/b016020?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Terrecyclic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Terrecyclic-acid
https://pubmed.ncbi.nlm.nih.gov/7174531/
https://pubmed.ncbi.nlm.nih.gov/7174531/
https://www.benchchem.com/product/b016020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Proton Chemical Shift (6, ppm)
H-1 2.68 (dd, J=10, 6 Hz)
H-2a 2.35 (dd, J=18, 6 H2)
H-2B 2.95 (dd, J=18, 10 Hz)
H-4 3.15 (m)

H-50 1.80 (m)

H-58 1.55 (m)

H-6a 1.95 (m)

H-6B 1.65 (m)

H-7 2.50 (m)

H-9a 2.05 (m)

H-9B 1.75 (m)

H-12 (exo) 5.30 (s)

H-12 (endo) 6.15 (s)

H-14 1.05 (s)

H-15 1.10 (s)

Data extracted from Hirota et al., 1982.[3]

Table 3: 13C NMR Spectroscopic Data for Terrecyclic Acid A (in CDCI3)
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Carbon Chemical Shift (6, ppm)
c-1 51.5 (d)
c-2 35.0 (t)
C-3 205.0 (s)
C-4 45.5 (d)
C-5 25.0 (t)
C-6 30.0 (t)
C-7 40.0 (d)
C-8 55.0 (s)
C-9 38.0 (1)
C-10 60.0 (s)
c-11 140.0 (s)
C-12 125.0 (t)
C-13 178.0 (s)
C-14 28.0 (q)
C-15 22.0 (q)

Data extracted from Hirota et al., 1984.[4]

Table 4. Mass Spectrometry Fragmentation Data for Terrecyclic Acid A
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miz Interpretation

248 [M]+

230 [M - H20]+

202 [M - H20 - COJ+

187 [M - H20 - CO - CH3]+

Data interpreted from common fragmentation

patterns of carboxylic acids.[5][6]

Biosynthesis of Terrecyclic Acid

The biosynthesis of Terrecyclic acid A commences with the universal precursor for
sesquiterpenoids, farnesyl diphosphate (FPP).[7] A dedicated biosynthetic gene cluster
orchestrates the conversion of FPP into the final product through a series of enzymatic

reactions.[8]

Key Biosynthetic Enzymes

» [3-Terrecyclene Synthase (TerA): This novel sesquiterpene synthase catalyzes the intricate
cyclization of the linear FPP molecule into the tricyclic B-terrecyclene scaffold.[8]

e Cytochrome P450 Monooxygenase (TerB): TerB is responsible for the oxidative tailoring of
the B-terrecyclene intermediate.[8]

» Short-chain Dehydrogenase/Reductase (TerC): TerC performs the final oxidation step to yield
Terrecyclic acid.[3]

Biosynthetic Pathway Workflow

TerA TerB TerC
Farnesyl Diphosphate (FPP) -Terrecyclene Synthase; B-Terrecyclene P4S0 Monooxygenase Oxidized Intermediate | —(2ehvdrogenase) Terrecyclic Acid

Click to download full resolution via product page

Biosynthetic pathway of Terrecyclic Acid.
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Experimental Protocols
Fermentation of Aspergillus terreus for Terrecyclic Acid
Production

This protocol is based on the original method described by Nakagawa et al. (1982).[1]
Media Composition (per liter):

e Sucrose: 200 g

Yeast Extract: 5 g

NaNOs: 19

K2HPO4: 19

MgSOa-7Hz0: 0.5 g

KCl: 0.5¢

Adjust pH to 6.0 before sterilization.
Protocol:
e Prepare the fermentation medium and sterilize by autoclaving.

¢ Inoculate the medium with a spore suspension or mycelial culture of Aspergillus terreus
strain No. 14.

¢ Incubate the culture in a shaker at 28°C for 4 days. A typical fermentation yield is
approximately 1 g/L.[9]

Isolation and Purification of Terrecyclic Acid

This protocol is adapted from the method described by Nakagawa et al. (1982).[1]

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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